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Introduction

SIAIS164018 is a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the
degradation of key oncogenic proteins. As a derivative of Brigatinib, SIAIS164018 not only
targets Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR)
but also effectively degrades several oncoproteins implicated in cancer metastasis, including
Focal Adhesion Kinase (FAK), Proline-rich tyrosine kinase 2 (PYK2), and Protein Tyrosine
Kinase 6 (PTK®6)[1][2][3][4]. This unique degradation profile makes SIAIS164018 a valuable
tool for investigating and inhibiting cancer cell migration and invasion, critical processes in
tumor metastasis. These application notes provide detailed protocols for assessing the
inhibitory effects of SIAIS164018 on cell migration and invasion, specifically in Calu-1 (non-
small cell lung cancer) and MDA-MB-231 (triple-negative breast cancer) cell lines, where its
activity has been documented[1][2].

Mechanism of Action: Inhibition of Metastasis-Related Oncoproteins
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Cell migration and invasion are complex processes orchestrated by intricate signaling networks
that control cytoskeletal dynamics. FAK and PYK2 are non-receptor tyrosine kinases that act as
central regulators in these pathways. Upon activation by integrin clustering at sites of cell-
matrix adhesion, FAK and PYK2 recruit and activate Src family kinases. This complex then
phosphorylates a multitude of downstream substrates, including p130Cas, which in turn
activates small GTPases like Racl and RhoA. The activation of these GTPases is critical for
promoting the formation of lamellipodia and stress fibers, driving cell motility and invasion.

SIAIS164018 exerts its anti-migratory and anti-invasive effects by hijacking the ubiquitin-
proteasome system to induce the degradation of FAK, PYK2, and PTK6[1][2]. By eliminating
these crucial signaling nodes, SIAIS164018 effectively dismantles the machinery required for
cell movement, thereby inhibiting the metastatic potential of cancer cells.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12405786/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-migration-and-invasion-assays-with-siais164018
https://pmc.ncbi.nlm.nih.gov/articles/PMC3132829/
https://www.imrpress.com/journal/FBL/29/11/10.31083/j.fbl2911392/htm
https://www.benchchem.com/product/b12405786/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-migration-and-invasion-assays-with-siais164018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cytoplasm

Cell Exterior
Integrin > SIAIS164018

Activates Activates

Degrades

Degrades

via

Attivates |- - Activates

Proteasome

Phosphorylates

p130Cas

Activates

Racl1l/RhoA

Actin Cytoskeleton

Cell Migration & Invasion

3. Treat with SIAIS164018
(and vehicle control)

6. Image at Intervals
(e.g., 12h, 24h)

7. Analyze Data
(measure wound area)

1. Seed Cells 2. Create Wound
(achieve 95-100% confluency) (use p200 pipette tip)

4. Image at T=0h

5. Incubate
(37°C, 5% CO2)

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Coat Inserts
(with Matrigel)

2. Prepare Cells
(serum-starve)

3. Add Chemoattractant
(e.g., 10% FBS) to lower chamber

4. Seed Cells in Insert
g (with SIAIS164018/vehicle)

7. Fix and Stain Invaded Cells
(Crystal Violet)

5. Incubate
(24-48h at 37°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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